Cas no 2172090-12-7 (ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylate)

• Product Name: ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylate
• CAS No: 2172090-12-7
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6536324
• PubChem ID: 165749430
• Update Time: 2025-05-21

ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylate
• ethyl 2-(aminomethyl)-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
• 2172090-12-7
• EN300-1600098

• Inchi： 1S/C10H16N4O2/c1-2-16-10(15)7-3-4-9-12-8(5-11)13-14(9)6-7/h7H,2-6,11H2,1H3
• InChI Key： SAGJRHKDIWTQER-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN2C(CC1)=NC(CN)=N2)=O

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 83Ų

Additional information on ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4triazolo1,5-apyridine-6-carboxylate

Ethyl 2-(Aminomethyl)-5H,6H,7H,8H-1,2,4-Triazolo[1,5-a]pyridine-6-Carboxylate: Recent Advances and Applications

The compound ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-6-carboxylate, identified by the CAS registry number 2172090-12-7, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of triazolopyridines, which are known for their versatility in molecular design and their role in drug discovery.

The molecular structure of ethyl 2-(aminomethyl)-5H,6H,7H,8H-1,2,4-triazolo[1,5-a]pyridine-6-carboxylate features a triazolopyridine core with an ethyl carboxylate substituent at the 6-position and an aminomethyl group at the 2-position. This configuration imparts the molecule with both electron-donating and electron-withdrawing functionalities, making it a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound as a building block in medicinal chemistry. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for designing bioactive molecules targeting specific protein-protein interactions (PPIs). For instance, ethyl 2-(aminomethyl)-5H has been explored as a lead compound in the development of inhibitors for oncogenic PPIs such as those involving heat shock protein 90 (HSP90), which plays a critical role in cancer cell survival.

In addition to its role in drug discovery, CAS No. 2172090-12-7 has also found applications in materials science. Researchers have investigated its use as a precursor for the synthesis of advanced materials with tailored electronic properties. The triazolopyridine moiety is particularly valuable due to its ability to act as a bridge between different functional groups in supramolecular assemblies.

The synthesis of ethyl 2-(aminomethyl)-5H involves a multi-step process that typically begins with the preparation of the triazolopyridine core followed by functionalization at specific positions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For example, microwave-assisted synthesis has been employed to accelerate reaction times while maintaining high yields.

In terms of biological activity, CAS No. 2172090-12-7 has demonstrated moderate inhibitory effects on several enzyme targets associated with neurodegenerative diseases such as Alzheimer's disease (AD). Its ability to cross the blood-brain barrier (BBB) suggests potential utility as a therapeutic agent for central nervous system (CNS) disorders.

The environmental impact of ethyl 2-(aminomethyl)-5H is another area of active research interest. Studies are currently underway to assess its biodegradability and toxicity profiles under various environmental conditions. Preliminary findings indicate that it exhibits low acute toxicity but further investigations are required to fully understand its long-term ecological effects.

In conclusion, ethyl 2-(aminomethyl)-5H, or CAS No. 2172090-12-7, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its structural features make it an attractive target for both academic research and industrial development efforts aimed at creating novel drugs and advanced materials.